2-(4-(7-(2-chlorobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetamide

• IUPAC Name: 2-[4-[7-[(2-chlorophenyl)methyl]-3-methyl-2,6-dioxopurin-8-yl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C19H22ClN7O3/c1-24-16-15(17(29)23-19(24)30)27(10-12-4-2-3-5-13(12)20)18(22-16)26-8-6-25(7-9-26)11-14(21)28/h2-5H,6-11H2,1H3,(H2,21,28)(H,23,29,30)
• InChI Key: ILXPYIBDQJVULE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC(=O)N)CC4=CC=CC=C4Cl
• Molecular Formula: C19H22ClN7O3
• Molecular Weight: 431.9 g/mol

Description

2-(4-(7-(2-chlorobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetamide is a useful research compound. Its molecular formula is C19H22ClN7O3 and its molecular weight is 431.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Activity

• Antimicrobial and Anticancer Derivatives : A study focused on synthesizing and evaluating the antimicrobial and anticancer activities of 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives. These compounds displayed significant activity against various microbial strains and some showed promising anticancer activity in in vitro assays (Mehta et al., 2019).

Acetylcholinesterase Inhibition

• Thiazole-Piperazines as Acetylcholinesterase Inhibitors : Another study synthesized new thiazole-piperazine derivatives, showing that some compounds exhibited potent inhibition of acetylcholinesterase, suggesting potential for treating neurodegenerative diseases (Yurttaş et al., 2013).

Synthesis and Characterization

• Synthesis of Novel Compounds : Research on the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone indicated their potential as anti-inflammatory and analgesic agents. The study emphasizes the process of creating new compounds with potential therapeutic applications (Abu‐Hashem et al., 2020).

Enzyme Inhibition

• Enzyme Inhibitors for Therapeutic Applications : A paper described the discovery and development of a clinical candidate compound as a potent inhibitor for a specific enzyme, indicating the process from molecular design to clinical candidacy. This highlights the role of such compounds in the development of treatments for diseases involving overexpression of target enzymes (Shibuya et al., 2018).